Cas no 2383771-33-1 (3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid
• CAS No: 2383771-33-1
• MF: C₈H₄ClF₃O₃
• MW: 240.56
• CID: 5081771
• Update Time: 2025-10-31

3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H4ClF3O3/c9-5-4(8(10,11)12)2-1-3(6(5)13)7(14)15/h1-2,13H,(H,14,15)
• InChI Key： IBFRDODQYVCVSL-UHFFFAOYSA-N
• SMILES： OC(=O)C1C=CC(C(F)(F)F)=C(Cl)C=1O

Additional information on 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid

Introduction to 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid (CAS No. 2383771-33-1)

3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2383771-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features, including a chloro substituent at the 3-position, a hydroxyl group at the 2-position, and a trifluoromethyl group at the 4-position. These functional groups contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The synthesis and application of 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid have been extensively studied due to its potential in drug development and industrial processes. The presence of the trifluoromethyl group, in particular, enhances the lipophilicity and metabolic stability of molecules derived from this compound, making it an attractive candidate for medicinal chemistry applications. Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound, facilitating its integration into various research and development pipelines.

In pharmaceutical research, 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid has been explored as a precursor for designing novel therapeutic agents. Its structural framework is conducive to modifications that can target specific biological pathways. For instance, studies have demonstrated its utility in developing compounds with anti-inflammatory and anticancer properties. The hydroxyl and chloro substituents provide reactive sites for further functionalization, allowing researchers to tailor the molecule's pharmacological profile.

One of the most compelling aspects of 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid is its role in synthesizing bioactive molecules with enhanced binding affinity to biological targets. The trifluoromethyl group, known for its ability to improve pharmacokinetic profiles, is particularly valuable in this context. Researchers have leveraged this compound to develop inhibitors of enzymes involved in metabolic disorders and infectious diseases. The versatility of 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid as a building block has led to several patents and ongoing clinical trials investigating its derivatives.

The agrochemical industry has also recognized the potential of 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid in developing advanced crop protection agents. Its structural motifs are similar to those found in widely used herbicides and fungicides, suggesting that derivatives of this compound could offer novel solutions to agricultural challenges. Recent studies have focused on optimizing synthetic routes to produce environmentally friendly variants of these agrochemicals, aligning with global sustainability goals.

The chemical properties of 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid make it a suitable candidate for various analytical techniques used in drug discovery and quality control. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to characterize this compound and its derivatives. These techniques ensure that researchers can accurately assess purity, identify structural modifications, and evaluate potential impurities during synthesis.

The growing interest in 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid has spurred innovation in green chemistry approaches. Researchers are exploring solvent-free reactions, catalytic methods, and biocatalysis to minimize waste and energy consumption during production. Such advancements not only enhance the sustainability of manufacturing processes but also reduce costs associated with downstream purification steps.

In conclusion, 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzoic acid (CAS No. 2383771-33-1) represents a significant advancement in organic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a cornerstone in synthetic chemistry research. As scientific understanding evolves, the potential uses for this compound are expected to expand, driving further innovation in drug discovery and industrial applications.